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Compound of Interest

Compound Name: Piperidine-d11

Cat. No.: B105061

This guide provides an in-depth exploration of Piperidine-d11 (Perdeuterated piperidine), a
critical tool for researchers, scientists, and drug development professionals. We will delve into
its fundamental properties, synthesis, and, most importantly, its application as a gold-standard
internal standard in quantitative mass spectrometry. This document moves beyond a simple
recitation of facts to explain the causality behind its use, ensuring a thorough understanding for
its practical implementation in a laboratory setting.

The Significance of Deuteration in Modern Analytics

In the landscape of pharmaceutical and chemical analysis, the strategic replacement of
hydrogen atoms with their stable, heavy isotope, deuterium (H or D), is a powerful technique.
This modification, while chemically subtle, imparts a significant and predictable increase in
molecular weight without altering the fundamental chemical reactivity. The core advantage of
this isotopic substitution lies in the Kinetic Isotope Effect (KIE). The carbon-deuterium (C-D)
bond is stronger and vibrates at a lower frequency than a carbon-hydrogen (C-H) bond.
Consequently, more energy is required to break a C-D bond, which can lead to a slower rate of
reaction if this bond cleavage is the rate-determining step in a metabolic pathway. While this
effect is pivotal in the design of deuterated drugs to improve pharmacokinetic profiles, for
analytical purposes, the most crucial feature is the mass difference, which allows deuterated
analogues to serve as ideal internal standards in mass spectrometry.

Core Properties of Piperidine-d11
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Piperidine-d11 is the fully deuterated analog of piperidine, a ubiquitous six-membered
nitrogen-containing heterocycle found in numerous pharmaceuticals and natural alkaloids. The
replacement of all eleven hydrogen atoms with deuterium provides a substantial mass shift,
making it an exemplary internal standard for quantitative analysis.

Property Value Source(s)
CAS Number 143317-90-2 [11[2]
Molecular Formula CsD1iN [1112]
Molecular Weight 96.22 g/mol [1][2]
Appearance Colorless liquid

Boiling Point 106 °C (lit.) [2]

Melting Point -13 °C (lit.) [2]

Density 0.973 g/mL at 25 °C [2]

Isotopic Purity Typically =298 atom % D [2]

Mass Shift (vs. Piperidine) M+11 [2]

Synthesis of Piperidine-d11

The most common and efficient method for producing fully deuterated Piperidine-d11 is
through the catalytic hydrogenation (or more accurately, deuteration) of its aromatic precursor,
pyridine. This process involves the complete saturation of the pyridine ring with deuterium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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« To cite this document: BenchChem. [Piperidine-d11: A Technical Guide for Advanced
Analytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105061#piperidine-d11-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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